![molecular formula C18H21F2NO2 B3850136 (2,5-difluorobenzyl)[2-(3,4-dimethoxyphenyl)ethyl]methylamine](/img/structure/B3850136.png)
(2,5-difluorobenzyl)[2-(3,4-dimethoxyphenyl)ethyl]methylamine
Overview
Description
(2,5-difluorobenzyl)[2-(3,4-dimethoxyphenyl)ethyl]methylamine is a chemical compound that has been synthesized for various scientific research applications. It is a novel compound that has shown promising results in different studies.
Mechanism of Action
The mechanism of action of (2,5-difluorobenzyl)[2-(3,4-dimethoxyphenyl)ethyl]methylamine is not fully understood. However, studies have shown that this compound can inhibit the activity of certain enzymes that are involved in cancer cell growth. It is believed that this compound can induce apoptosis in cancer cells, leading to their death.
Biochemical and Physiological Effects:
Studies have shown that (2,5-difluorobenzyl)[2-(3,4-dimethoxyphenyl)ethyl]methylamine can affect various biochemical and physiological processes in the body. This compound has been shown to inhibit the activity of certain enzymes, which can lead to the inhibition of cancer cell growth. It has also been shown to have anti-inflammatory properties, which can be beneficial in the treatment of certain diseases.
Advantages and Limitations for Lab Experiments
The advantages of using (2,5-difluorobenzyl)[2-(3,4-dimethoxyphenyl)ethyl]methylamine in lab experiments include its novel structure, its anticancer properties, and its ability to inhibit the activity of certain enzymes. However, the limitations of using this compound in lab experiments include its limited availability and its potential toxicity.
Future Directions
There are several future directions for the research on (2,5-difluorobenzyl)[2-(3,4-dimethoxyphenyl)ethyl]methylamine. One of the most promising directions is the development of this compound as a potential anticancer drug. Further studies are needed to determine the safety and efficacy of this compound in humans. Other future directions include the investigation of the mechanism of action of this compound and the development of new synthesis methods for this compound.
Conclusion:
In conclusion, (2,5-difluorobenzyl)[2-(3,4-dimethoxyphenyl)ethyl]methylamine is a novel compound that has shown promising results in various scientific research applications. This compound has anticancer properties and can inhibit the activity of certain enzymes. However, further studies are needed to determine the safety and efficacy of this compound in humans. The future directions for the research on this compound include the development of this compound as a potential anticancer drug and the investigation of its mechanism of action.
Scientific Research Applications
(2,5-difluorobenzyl)[2-(3,4-dimethoxyphenyl)ethyl]methylamine has been used in various scientific research applications. One of the most promising applications of this compound is in the field of cancer research. Studies have shown that this compound has anticancer properties and can inhibit the growth of cancer cells.
properties
IUPAC Name |
N-[(2,5-difluorophenyl)methyl]-2-(3,4-dimethoxyphenyl)-N-methylethanamine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21F2NO2/c1-21(12-14-11-15(19)5-6-16(14)20)9-8-13-4-7-17(22-2)18(10-13)23-3/h4-7,10-11H,8-9,12H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DJXPUSQJDDPBHZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CCC1=CC(=C(C=C1)OC)OC)CC2=C(C=CC(=C2)F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21F2NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[(2,5-difluorophenyl)methyl]-2-(3,4-dimethoxyphenyl)-N-methylethanamine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]-1-[3-(1H-pyrazol-1-ylmethyl)benzoyl]piperidine](/img/structure/B3850056.png)
![4-{[5-(4-chlorophenyl)-2-furyl]methyl}thiomorpholine](/img/structure/B3850061.png)
![4-{[4-(4-fluorophenyl)-3,6-dihydro-1(2H)-pyridinyl]methyl}-1,5-dimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one](/img/structure/B3850068.png)
![N-(3'-methyl-3-biphenylyl)-1-[(4-methyl-1H-imidazol-5-yl)methyl]prolinamide](/img/structure/B3850078.png)
![(4-ethylcyclohexyl)methyl[2-(2-pyridinyl)ethyl]amine](/img/structure/B3850102.png)
![1-(3-methoxyphenyl)-4-[2-(2,6,6-trimethyl-1-cyclohexen-1-yl)ethyl]piperazine](/img/structure/B3850105.png)
![2-methoxy-4-[2-(4-thiomorpholinyl)propyl]phenol](/img/structure/B3850117.png)
![2-[(2,4-difluorobenzyl)(methyl)amino]-1-phenylethanol](/img/structure/B3850126.png)
![(1-acetyl-4-piperidinyl)[3-(dimethylamino)-2,2-dimethylpropyl]amine](/img/structure/B3850137.png)
![2-{2-[4-(4-ethylcyclohexyl)-1-piperazinyl]ethoxy}ethanol](/img/structure/B3850142.png)
![1-(bicyclo[2.2.1]hept-5-en-2-ylmethyl)-4-(4-methylphenyl)piperazine](/img/structure/B3850143.png)
![1-(2,5-dimethylphenyl)-4-[4-(trifluoromethoxy)benzyl]piperazine](/img/structure/B3850155.png)